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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B607781

Application Notes and Protocols for
GSK2200150A

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2200150A is a potent anti-mycobacterial agent identified through high-throughput
screening as an inhibitor of Mycobacterium tuberculosis (Mtb).[1][2][3] This document provides
detailed protocols for the preparation of GSK2200150A stock solutions for in vitro and in vivo
experimental applications. It includes key chemical and physical properties, solubility data, and
a summary of its mechanism of action to facilitate its use in tuberculosis research and drug
development.

Chemical and Physical Properties

GSK2200150A is a white to off-white solid compound. Its fundamental properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C20H23NOsS [1112114]
Molecular Weight 357.47 g/mol [2][41[5]
CAS Number 1443138-53-1 [1][21[4]
Appearance White to off-white solid [4]

Solubility

GSK2200150A is insoluble in water but soluble in organic solvents such as Dimethyl Sulfoxide
(DMSO) and Ethanol. For experimental purposes, DMSO is the recommended solvent for
preparing high-concentration stock solutions.

Maximum Maximum
Solvent Concentration Concentration Reference
(mg/mL) (mM)
DMSO 65- 71 181.83 - 198.61 [3][5]
Ethanol 18 50.35 [4115]
Water Insoluble Insoluble [5]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO
can negatively impact solubility.[3] Sonication or gentle warming may be required to fully
dissolve the compound.[3]

Mechanism of Action

GSK2200150A exerts its anti-tuberculosis activity by targeting the mycobacterial cell wall
synthesis pathway. It is a member of a class of compounds that inhibit MmpL3 (Mycobacterial
Membrane Protein Large 3), a crucial transporter protein in Mycobacterium tuberculosis.
MmpL3 is responsible for the translocation of trehalose monomycolate (TMM), a precursor to
mycolic acids, from the cytoplasm to the periplasm. Mycolic acids are essential components of
the mycobacterial cell wall, providing a unique and impermeable barrier. By inhibiting MmpL3,
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GSK2200150A effectively disrupts mycolic acid transport, leading to the inhibition of cell wall

synthesis and subsequent bacterial death.
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Mechanism of action of GSK2200150A.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK2200150A in DMSO,
suitable for most in vitro cell-based assays.

Materials:

o« GSK2200150A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of GSK2200150A powder to reach room temperature before
opening to prevent condensation.

o Weigh: Accurately weigh a desired amount of GSK2200150A powder. For example, to
prepare 1 mL of a 10 mM solution, weigh out 3.57 mg of the compound.

o Calculation: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
o Mass (mg) =10 mM x 1 mL x 357.47 g/mol / 1000 = 3.57 mg

o Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed GSK2200150A.
In this example, add 1 mL of DMSO.

e Mix: Vortex or sonicate the solution until the compound is completely dissolved. A clear
solution should be obtained.

o Sterilize (Optional): If required for your experiment, filter-sterilize the stock solution using a
0.22 um syringe filter compatible with DMSO.
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» Aliguot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
tubes. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[3] Avoid
repeated freeze-thaw cycles.[2][3]

Preparation of Working Solutions for Cell-Based Assays

Materials:

» 10 mM GSK2200150A stock solution in DMSO
e Appropriate cell culture medium

Procedure:

e Thaw: Thaw a single aliquot of the 10 mM GSK2200150A stock solution at room
temperature.

 Dilute: Perform serial dilutions of the stock solution in your cell culture medium to achieve the
desired final concentrations for your experiment. For example, a typical concentration range
for testing against M. tuberculosis in cell culture is between 1.56 uM and 200 pM.[5]

o Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to
the cells (typically < 0.5%).

Experimental workflow for GSK2200150A solution preparation.

Storage and Stability

Proper storage of GSK2200150A is crucial to maintain its potency and ensure experimental
reproducibility.

Storage o

Form Stability Reference
Temperature

Lyophilized Powder -20°C 36 months (3 years) [2]

In Solution (DMSO) -20°C 1 year [3]

In Solution (DMSO) -80°C 2 years [3]
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Recommendations:
o Store the lyophilized powder in a desiccated environment.[2]

e When in solution, aliquot into single-use volumes to prevent degradation from multiple
freeze-thaw cycles.[2][3]

Safety Precautions

GSK2200150A is for research use only and is not for human or veterinary use. Standard
laboratory safety practices should be followed when handling this compound. Wear appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Handle
the powder in a well-ventilated area or a chemical fume hood. Consult the Safety Data Sheet
(SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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